Cas no 869898-00-0 (Isoquinoline, 4-bromo-1-chloro-6-methoxy-3-methyl-)

• Product Name: Isoquinoline, 4-bromo-1-chloro-6-methoxy-3-methyl-
• CAS No: 869898-00-0
• MF: C₁₁H₉BrClNO
• MW: 286.55226111412
• CID: 5262013
• Update Time: 2025-05-22

Isoquinoline, 4-bromo-1-chloro-6-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-bromo-1-chloro-6-methoxy-3-methyl-

• Inchi： 1S/C11H9BrClNO/c1-6-10(12)9-5-7(15-2)3-4-8(9)11(13)14-6/h3-5H,1-2H3
• InChI Key： OFFWIQXRKQFJFQ-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=C(OC)C=C2)C(Br)=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Isoquinoline, 4-bromo-1-chloro-6-methoxy-3-methyl-

Comprehensive Guide to Isoquinoline, 4-bromo-1-chloro-6-methoxy-3-methyl- (CAS No. 869898-00-0): Properties, Applications, and Market Insights

Isoquinoline, 4-bromo-1-chloro-6-methoxy-3-methyl- (CAS No. 869898-00-0) is a specialized organic compound belonging to the isoquinoline derivatives family. This compound has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and versatile applications. With the increasing demand for heterocyclic compounds in drug discovery and advanced materials, understanding the properties and potential of this molecule is crucial for researchers and industry professionals.

The molecular structure of 4-bromo-1-chloro-6-methoxy-3-methylisoquinoline combines multiple functional groups, including bromo, chloro, methoxy, and methyl substituents, which contribute to its distinct chemical behavior. These modifications make it particularly valuable for medicinal chemistry applications, where such compounds often serve as key intermediates or scaffolds for biologically active molecules. Recent studies have highlighted the importance of halogenated isoquinolines in developing new therapeutic agents, especially in areas like oncology and neurology.

From a synthetic chemistry perspective, Isoquinoline, 4-bromo-1-chloro-6-methoxy-3-methyl- offers interesting possibilities for further functionalization. The presence of both bromo and chloro groups provides multiple sites for cross-coupling reactions, while the methoxy group can be modified through demethylation or other transformations. This versatility makes it a valuable building block for creating more complex molecular architectures, particularly in the development of small molecule drugs and functional materials.

The compound's physical properties, including its melting point, solubility characteristics, and stability profile, are important considerations for researchers working with this material. While specific data may vary depending on the source, most halogenated isoquinoline derivatives exhibit moderate solubility in common organic solvents, making them suitable for various synthetic applications. The stability of the compound under different conditions is another area of interest, particularly for those exploring its potential in long-term storage or formulation development.

In the pharmaceutical sector, 4-bromo-1-chloro-6-methoxy-3-methylisoquinoline has shown promise as a precursor for various bioactive molecules. The isoquinoline core structure is known to interact with multiple biological targets, and the specific substitution pattern of this derivative may offer unique pharmacological properties. Researchers are particularly interested in its potential applications in central nervous system disorders and anti-inflammatory therapies, areas where isoquinoline derivatives have demonstrated significant activity.

The materials science field has also shown growing interest in isoquinoline-based compounds like this one. Their potential applications in organic electronics, luminescent materials, and coordination chemistry are currently being explored. The combination of electron-donating (methoxy) and electron-withdrawing (halogen) groups in this particular derivative creates interesting electronic properties that could be valuable for designing new functional materials.

Market trends indicate increasing demand for specialized heterocyclic building blocks like Isoquinoline, 4-bromo-1-chloro-6-methoxy-3-methyl-. The compound's CAS number (869898-00-0) serves as a unique identifier that helps researchers and procurement specialists locate high-quality material from reliable suppliers. As the pharmaceutical industry continues to invest in novel drug discovery platforms, the need for such structurally diverse intermediates is expected to grow significantly in the coming years.

Quality control and analytical characterization are critical aspects when working with 4-bromo-1-chloro-6-methoxy-3-methylisoquinoline. Standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify the identity and purity of the compound. These quality assurance measures are particularly important for researchers requiring high-purity material for sensitive applications or regulatory submissions.

From an environmental and safety perspective, proper handling procedures should be followed when working with halogenated isoquinoline derivatives. While not classified as highly hazardous, standard laboratory precautions for handling organic compounds should be observed. Researchers often inquire about the storage conditions and shelf life of such compounds, which typically recommend protection from light and moisture in a cool, dry environment.

The synthetic accessibility of Isoquinoline, 4-bromo-1-chloro-6-methoxy-3-methyl- is another area of interest. Various synthetic routes have been reported in the literature, with most starting from commercially available isoquinoline precursors. The optimization of these synthetic methods continues to be an active area of research, particularly with regard to improving yield, selectivity, and environmental impact of the processes.

Looking to the future, 869898-00-0 and related isoquinoline derivatives are likely to play increasingly important roles in both pharmaceutical and materials science applications. The compound's unique combination of substituents offers multiple vectors for structural modification, making it a versatile scaffold for drug discovery and materials development. As research in these areas continues to advance, we can expect to see new and innovative applications emerging for this interesting class of compounds.

For researchers considering working with 4-bromo-1-chloro-6-methoxy-3-methylisoquinoline, it's important to consult the latest literature and safety data before beginning experiments. The compound's reactivity profile and potential applications continue to be explored, with new findings regularly appearing in scientific journals and conference proceedings. As with any specialized chemical, working with reliable suppliers who can provide comprehensive technical data and support is essential for successful research outcomes.